4-Chloro-1-ethyl-1H-indazol-3-amine

• IUPAC Name: 4-chloro-1-ethylindazol-3-amine
• InChI: InChI=1S/C9H10ClN3/c1-2-13-7-5-3-4-6(10)8(7)9(11)12-13/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key: QVSAXMOYEMOPII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=CC=C2)Cl)C(=N1)N
• Molecular Formula: C9H10ClN3
• DSSTOX Substance ID: DTXSID80650966
• Molecular Weight: 195.65 g/mol
• CAS No.: 1015846-49-7

Description

“4-Chloro-1-ethyl-1H-indazol-3-amine” is a halogenated heterocycle. It’s a member of indazoles. The empirical formula is C9H10ClN3 and the molecular weight is 195.65.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring and a benzene ring. The SMILES string representation is CCn1nc(N)c2c(Cl)cccc12.

Physical And Chemical Properties Analysis

“this compound” is a solid. Its molecular weight is 195.65. The exact mass and monoisotopic mass are 167.0250249 g/mol.

Scientific Research Applications

Synthesis and Antitumor Activity

• Antitumor Properties : A compound synthesized from 4-Chloro-1-ethyl-1H-indazol-3-amine exhibited inhibitory effects against cancer cell lines, specifically A549 and BGC-823 (Ji et al., 2018).

Chemical Synthesis and Characterization

• Synthesis of Complex Compounds : this compound is used as a starting material in various chemical syntheses, including the preparation of complex compounds with potential biological activities (Xin, 2003).
• Green Synthesis Methods : It is also used in eco-friendly methods for synthesizing bio-active novel 3-aminoindazole derivatives (Devkate et al., 2021).
• Chemoselective Amination Studies : Research has explored its use in amination reactions, particularly in studies of chemoselectivity in the amination of 4-chloroquinazolines with aminopyrazoles (Shen et al., 2010).

Synthesis of Heterocyclic and Medicinal Compounds

• Fused Tetracyclic Heterocycles : Its derivatives are involved in the synthesis of fused tetracyclic heterocycles, significant in medicinal chemistry (Li et al., 2013).
• Palladium-Catalyzed Amination : It is used in palladium-catalyzed amination reactions for the synthesis of new isoquinolines, showcasing its utility in organic synthesis (Prabakaran et al., 2010).

Structural Analysis and Surface Study

• Crystal Structure Analysis : Research includes the synthesis, characterization, and crystal structure analysis of its derivatives, providing insights into molecular structure and interactions (Nadaf et al., 2019).

Novel Synthesis Approaches

• Innovative Synthesis Techniques : Studies have demonstrated its use in novel synthesis approaches, such as silver(I)-mediated intramolecular oxidative C–H amination (Park et al., 2021).

Safety and Hazards

“4-Chloro-1-ethyl-1H-indazol-3-amine” is classified as Acute Tox. 3 Oral. The hazard statements include H301. The precautionary statements include P301 + P310. It’s important to handle this compound with appropriate safety measures.

Future Directions

The future directions of “4-Chloro-1-ethyl-1H-indazol-3-amine” could involve further exploration of its pharmacological activities and potential applications. More research is needed to fully understand its properties and potential uses.

Mechanism of Action

Target of Action

Indazole derivatives have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

It can be inferred from the general behavior of indazole derivatives that they interact with their targets (such as kinases) and modulate their activity . This modulation can result in changes in the cell cycle and cell volume regulation .

Biochemical Pathways

Given its potential interaction with kinases, it can be inferred that it may affect pathways related to cell cycle regulation and cell volume control .

Pharmacokinetics

Its molecular weight of 19565 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

Based on the general behavior of indazole derivatives, it can be inferred that it may have effects on cell cycle regulation and cell volume control .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can generally influence the action of chemical compounds .